Cas no 69198-43-2 (Cobalt, dibromobis(tris(3,5-dimethylphenyl)phosphine)-, (T-4)-)
69198-43-2 structure
Product Name:Cobalt, dibromobis(tris(3,5-dimethylphenyl)phosphine)-, (T-4)-
CAS No:69198-43-2
MF:C48H54Br2CoP2
MW:911.631094455719
CID:973243
Update Time:2023-08-02
Cobalt, dibromobis(tris(3,5-dimethylphenyl)phosphine)-, (T-4)- Chemical and Physical Properties
Names and Identifiers
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- dibromobis[tris(3,5-dimethylphenyl)phosphine]cobalt
- Dibromobis(tris(3,5-dimethylphenyl)phosphine)cobalt
- Cobalt, dibromobis(tris(3,5-dimethylphenyl)phosphine)-, (T-4)-
- Tris(3,5-dimethylphenyl)phosphine, cobalt bromide (CoBr2) complex (2:1)
- Cobalt(2+) bromide--tris(3,5-dimethylphenyl)phosphane (1/2/2)
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- Inchi: 1S/2C24H27P.2BrH.Co/c2*1-16-7-17(2)11-22(10-16)25(23-12-18(3)8-19(4)13-23)24-14-20(5)9-21(6)15-24;;;/h2*7-15H,1-6H3;2*1H;/q;;;;+2/p-2
- InChI Key: GBINZVOFFAFNIG-UHFFFAOYSA-L
- SMILES: [Br-].[Br-].[Co+2].P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1.P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 911.138
- Monoisotopic Mass: 909.14
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 53
- Rotatable Bond Count: 6
- Complexity: 327
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
Experimental Properties
- Boiling Point: 474.1°C at 760 mmHg
- Flash Point: 255°C
Cobalt, dibromobis(tris(3,5-dimethylphenyl)phosphine)-, (T-4)- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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